Cas no 2171934-00-0 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-methylpentanoic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-methylpentanoic acid
• CAS No: 2171934-00-0
• MF: C₂₅H₂₇F₃N₂O₅
• MW: 492.48749756813
• CID: 5862038
• PubChem ID: 165822707
• Update Time: 2025-10-28

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-methylpentanoic acid
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]-2-methylpentanoic acid
• EN300-1528565
• 2171934-00-0

• Inchi： 1S/C25H27F3N2O5/c1-15(23(32)33)7-6-12-29-22(31)13-21(25(26,27)28)30-24(34)35-14-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h2-5,8-11,15,20-21H,6-7,12-14H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： YUYQUWVOBZXHLT-UHFFFAOYSA-N
• SMILES： FC(C(CC(NCCCC(C(=O)O)C)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 492.18720645g/mol
• Monoisotopic Mass: 492.18720645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-methylpentanoic acid

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-methylpentanoic acid: A Comprehensive Overview

The compound with CAS No 2171934-00-0, known as 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-2-methylpentanoic acid, is a highly specialized organic molecule with significant applications in the field of organic synthesis and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a trifluoromethylated butanamide moiety, and a methyl-substituted pentanoic acid backbone. The presence of these functional groups makes it a versatile building block in various chemical reactions and material assemblies.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis due to their excellent stability under mild reaction conditions. The Fmoc group serves as a protecting group for amino acids during solid-phase synthesis, enabling precise control over the sequence of amino acids in peptide chains. This has led to its widespread use in the development of bioactive peptides and therapeutic agents. The integration of the Fmoc group into this compound further underscores its potential in peptide-based drug discovery.

The trifluoromethylated butanamide moiety within the molecule introduces unique electronic and steric properties. Trifluoromethylation is known to enhance the stability and bioavailability of compounds, making them more suitable for pharmaceutical applications. Recent research has demonstrated that trifluoromethylated compounds exhibit improved pharmacokinetic profiles, including enhanced solubility and reduced clearance rates. This makes the compound an attractive candidate for developing drugs with prolonged efficacy and reduced dosing frequency.

The methyl-substituted pentanoic acid backbone provides additional flexibility and functionality to the molecule. Pentanoic acids are commonly used as precursors in the synthesis of esters, amides, and other derivatives. The methyl substitution at the 2-position introduces asymmetry into the molecule, which can influence its reactivity and selectivity in various chemical transformations. This feature is particularly valuable in asymmetric synthesis and enantioselective catalysis.

In terms of applications, this compound has shown promise in the development of advanced materials such as stimuli-responsive polymers and self-healing materials. The combination of Fmoc groups with trifluoromethylated functionalities allows for precise control over polymer properties, including mechanical strength, thermal stability, and responsiveness to external stimuli such as light or temperature changes.

Recent advancements in green chemistry have also led to innovative methods for synthesizing this compound using environmentally friendly reagents and catalysts. For instance, researchers have developed catalytic asymmetric fluorinations that enable the selective introduction of trifluoromethyl groups into organic molecules with high efficiency and minimal waste generation.

In conclusion, CAS No 2171934-00-0 represents a cutting-edge compound with multifaceted applications across various scientific disciplines. Its unique structure combines functional groups that offer both chemical versatility and biological relevance, making it an invaluable tool in modern organic synthesis and materials science.